Cas no 1261548-29-1 (2-Fluoro-3-methoxy-3'-(trifluoromethyl)biphenyl)

• Product Name: 2-Fluoro-3-methoxy-3'-(trifluoromethyl)biphenyl
• CAS No: 1261548-29-1
• MF: C₁₄H₁₀F₄O
• MW: 270.222218036652
• CID: 4995162
• Update Time: 2025-05-21

2-Fluoro-3-methoxy-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methoxy-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F4O/c1-19-12-7-3-6-11(13(12)15)9-4-2-5-10(8-9)14(16,17)18/h2-8H,1H3
• InChI Key： WDZIMPIOKUTKKD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC=C(C(F)(F)F)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 2-Fluoro-3-methoxy-3'-(trifluoromethyl)biphenyl

2-Fluoro-3-methoxy-3'-(trifluoromethyl)biphenyl: A Comprehensive Overview

The compound 2-Fluoro-3-methoxy-3'-(trifluoromethyl)biphenyl (CAS No. 1261548-29-1) is a highly specialized aromatic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The substitution pattern on the rings introduces specific electronic and steric effects that make this compound highly versatile in chemical reactions and functional applications.

The biphenyl system in this compound serves as a rigid and planar framework, which is often exploited in the design of molecules with specific electronic properties. The presence of a fluorine atom at the 2-position of one ring introduces an electron-withdrawing effect, enhancing the reactivity of the molecule in certain reactions. Meanwhile, the methoxy group at the 3-position on the same ring contributes an electron-donating effect through resonance, creating a balance of electronic interactions that can be tailored for specific purposes.

One of the most notable features of this compound is the trifluoromethyl group attached to the 3' position of the second benzene ring. This group is highly electronegative and introduces significant steric hindrance, which can influence the reactivity and selectivity of the molecule in various chemical transformations. The combination of these substituents makes 2-Fluoro-3-methoxy-3'-(trifluoromethyl)biphenyl a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique electronic properties and structural rigidity make it an ideal candidate for designing molecules with high affinity and selectivity towards specific biological targets. For instance, researchers have explored its use in creating compounds that inhibit key enzymes involved in cancer progression, demonstrating its potential in oncology research.

In addition to its pharmaceutical applications, 2-Fluoro-3-methoxy-3'-(trifluoromethyl)biphenyl has shown promise in agrochemicals, where it can be used as a precursor for herbicides or fungicides. Its ability to modulate electronic interactions and steric effects makes it suitable for designing molecules with enhanced bioavailability and efficacy.

From a synthetic perspective, this compound can be prepared through various routes, including Suzuki-Miyaura coupling reactions and other cross-coupling methodologies. These methods allow for precise control over the substitution pattern and ensure high yields of the desired product. The availability of efficient synthetic routes has further enhanced its utility in both academic research and industrial applications.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 2-Fluoro-3-methoxy-3'-(trifluoromethyl)biphenyl with greater accuracy. These computational studies provide valuable insights into its potential interactions with biological systems and guide experimental efforts toward optimizing its properties for specific applications.

In conclusion, 2-Fluoro-3-methoxy-3'-(trifluoromethyl)biphenyl (CAS No. 1261548-29-1) is a versatile aromatic compound with a wide range of applications across multiple disciplines. Its unique substitution pattern and electronic properties make it an invaluable tool in organic synthesis, drug discovery, and agrochemical development. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.